Cas no 943407-72-5 (ethyl 8-azabicyclo3.2.1octane-1-carboxylate)

• Product Name: ethyl 8-azabicyclo3.2.1octane-1-carboxylate
• CAS No: 943407-72-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5666888
• PubChem ID: 134857366
• Update Time: 2025-11-05

ethyl 8-azabicyclo3.2.1octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729754
• 943407-72-5
• ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate
• ethyl 8-azabicyclo3.2.1octane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)10-6-3-4-8(11-10)5-7-10/h8,11H,2-7H2,1H3
• InChI Key： IWLBJMMHTXGXED-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCCC(CC1)N2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 8-azabicyclo3.2.1octane-1-carboxylate

Ethyl 8-Azabicyclo[3.2.1]octane-1-carboxylate: A Comprehensive Overview

Ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate, with the CAS number 943407-72-5, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and potential applications in drug design. The 8-azabicyclo[3.2.1]octane framework is particularly interesting due to its ability to adopt various conformations, making it a versatile building block for synthesizing bioactive molecules.

The synthesis of ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic amine skeleton. This is often achieved through ring-closing reactions, such as the [3+2] cycloaddition or more traditional methods like the Curtius rearrangement. The carboxylation step, which introduces the ethyl ester group, is crucial for enhancing the compound's solubility and bioavailability, making it more amenable for pharmacological studies.

Recent studies have highlighted the potential of ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases. The compound's ability to interact with these receptors in a highly specific manner suggests its potential as a scaffold for developing novel therapeutics.

In addition to its pharmacological applications, ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate has also been investigated for its role in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in supramolecular chemistry, where it can serve as a building block for self-assembling materials with tailored properties. Recent advancements in this area have demonstrated its ability to form stable supramolecular assemblies under various conditions, opening new avenues for its application in nanotechnology.

The structural versatility of ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate also makes it an ideal substrate for further chemical modifications. By introducing functional groups at specific positions on the bicyclic framework, chemists can tailor the compound's properties to suit diverse applications. For example, substitution at the nitrogen atom has been shown to significantly alter the compound's electronic properties, making it suitable for use in catalysis or as a ligand in coordination chemistry.

From an analytical standpoint, ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate has been extensively characterized using modern spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided valuable insights into its three-dimensional structure and conformational flexibility, which are essential for understanding its interactions with biological targets and other molecules.

In conclusion, ethyl 8-azabicyclo[3.2.1]octane-1-carboxylate (CAS No: 943407-72-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique bicyclic structure, combined with its functionalizable carboxyethyl group, positions it as a valuable tool in drug discovery, materials science, and organic synthesis research.